2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid

• IUPAC Name: 2-[1-(2-methyl-2-phenylpropanoyl)pyrrolidin-3-yl]benzoic acid
• InChI: InChI=1S/C21H23NO3/c1-21(2,16-8-4-3-5-9-16)20(25)22-13-12-15(14-22)17-10-6-7-11-18(17)19(23)24/h3-11,15H,12-14H2,1-2H3,(H,23,24)
• InChI Key: ONDIDBNZMPISDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C(=O)N2CCC(C2)C3=CC=CC=C3C(=O)O
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol

Description

2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid, also known as MPAA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid is not fully understood. However, it is believed to act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid has also been found to activate the adenosine A1 receptor, which is involved in pain modulation.
Biochemical and Physiological Effects:
2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid is its broad range of potential applications. However, its mechanism of action is not fully understood, which limits its potential use. Additionally, there is a lack of clinical data on the safety and efficacy of 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid, which further limits its potential use.

Future Directions

There are several future directions for the study of 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid. One area of research is the development of more efficient synthesis methods. Another area of research is the investigation of the safety and efficacy of 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid in clinical trials. Additionally, the potential use of 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid in the treatment of other diseases such as multiple sclerosis and rheumatoid arthritis should be explored.
Conclusion:
In conclusion, 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its anti-inflammatory, analgesic, and antipyretic properties, as well as its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease, make it an interesting compound for further research. However, its mechanism of action is not fully understood, and there is a lack of clinical data on its safety and efficacy, which limits its potential use.

Synthesis Methods

2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid can be synthesized through the reaction between 2-methyl-2-phenylpropanoic acid and pyrrolidine in the presence of a catalyst. The reaction is carried out under reflux conditions and yields 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid as a white crystalline solid.

Scientific Research Applications

2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. 2-[1-(2-methyl-2-phenylpropanoyl)-3-pyrrolidinyl]benzoic acid has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.